1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene

Specification

• CAS No.: 153912-33-5
• Molecular Formula: C12H14Br2Na2O8S2
• Molecular Weight: 556.2 g/mol
• IUPAC Name: disodium;3-[2,5-dibromo-4-(3-sulfonatopropoxy)phenoxy]propane-1-sulfonate
• Standard InChI: InChI=1S/C12H16Br2O8S2.2Na/c13-9-8-12(22-4-2-6-24(18,19)20)10(14)7-11(9)21-3-1-5-23(15,16)17;;/h7-8H,1-6H2,(H,15,16,17)(H,18,19,20);;/q;2*+1/p-2
• Standard InChI Key: OYKKFAKXMJIFNF-UHFFFAOYSA-L
• SMILES: C1=C(C(=CC(=C1Br)OCCCS(=O)(=O)[O-])Br)OCCCS(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=C(C(=CC(=C1Br)OCCCS(=O)(=O)[O-])Br)OCCCS(=O)(=O)[O-].[Na+].[Na+]

Introduction

1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene is a complex organic compound with a molecular formula of C14H16Br2Na2O6S2. This compound is characterized by its unique structure, featuring two bromine atoms and two sulfonate groups attached to a benzene ring. The presence of sulfonate groups, specifically the sodiosulfo (sodium sulfonate) moieties, contributes to its water solubility and potential applications in various scientific fields.

Synthesis and Preparation

The synthesis of 1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene involves multiple steps, which can be optimized to achieve the desired yield and purity. The process typically starts with a benzene derivative and involves substitution reactions to introduce the bromine and sulfonate groups.

Applications and Research Findings

1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene has potential applications in several fields:

• Material Science: Its structure suggests utility in developing water-soluble polymers or ionic liquids, which are valuable in material science research.

• Supramolecular Chemistry: The aromatic rings and charged sulfonate groups make it interesting for creating supramolecular assemblies through non-covalent interactions.

• Biomedical Applications: Preliminary studies indicate potential antimicrobial properties and suitability for drug delivery systems due to its water solubility.

Biological Activity and Interaction Studies

Research on the biological activity of 1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene suggests that it may disrupt cellular membranes, contributing to its antimicrobial effects. Interaction studies focus on its binding affinity with biological targets, such as cell membranes and proteins, which could provide insights into its efficacy as a drug delivery agent.

Comparison with Similar Compounds

1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene can be compared with other dibromobenzene derivatives, such as 1,4-Dibromo-2,5-difluorobenzene and 1,4-Dibromo-2,5-diiodobenzene, which exhibit different reactivity profiles due to the presence of fluorine or iodine atoms instead of sulfonate groups.

Compound	Structural Features	Unique Aspects
1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene	Bromine and sulfonate groups	Water-soluble, potential antimicrobial properties
1,4-Dibromo-2,5-difluorobenzene	Bromine and fluorine atoms	Different reactivity due to fluorine's electronegativity
1,4-Dibromo-2,5-diiodobenzene	Bromine and iodine atoms	Higher reactivity due to iodine's larger size